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Compound of Interest

Compound Name: Linoleoyl glycine

Cat. No.: B163808

Essential Safety and Logistical Information for the Disposal of Linoleoyl Glycine

Linoleoyl glycine is not classified as a hazardous substance according to the Globally
Harmonized System (GHS)[1]. However, it is designated as "Water hazard class 1," indicating it
is slightly hazardous to aquatic life[1]. Therefore, proper disposal procedures must be followed
to minimize environmental impact. This guide provides detailed, step-by-step instructions for
the safe and compliant disposal of linoleoyl glycine in a laboratory setting.

Hazard and Safety Information

A comprehensive understanding of the hazard profile of linoleoyl glycine is critical for safe
handling and disposal. The following table summarizes key safety data.
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Hazard Category Classification Protective Measures

o Not a hazardous substance or Follow standard laboratory
GHS Classification _
mixture[1]. safety protocols.

Prevent undiluted or large
i Water hazard class 1: Slightly guantities from entering drains,
Environmental Hazard
hazardous for water[1]. surface water, or

groundwater[1].

) ) o ] Wear standard laboratory
Personal Protective Equipment  Not explicitly required, but o ]
attire, including a lab coat,

(PPE) recommended.
safety glasses, and gloves.
For spills, mechanically collect
the material and place it in a
suitable container for disposal.
Spill Response Mechanical cleanup. Avoid generating dust. Prevent

the spilled material from
entering sewers or

waterways[1].

Step-by-Step Disposal Procedures

The appropriate disposal method for linoleoyl glycine depends on the quantity and form (solid
or solution) of the waste. Adherence to institutional and local regulations is paramount.

1. Small Quantities of Solid Linoleoyl Glycine:

For trace amounts or quantities deemed "small" by your institution's Environmental Health and
Safety (EHS) department, the following procedure may be applicable:

o Consult Institutional Guidelines: Always verify with your institution's EHS office before
disposing of any chemical with household waste.

e Secure Containment: Ensure the solid waste is in a securely sealed container to prevent
accidental release.

o Labeling: Clearly label the container as "Non-hazardous waste: Linoleoyl Glycine."
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» Disposal: Dispose of the sealed container in the regular laboratory trash, which is then
managed as municipal solid waste[1].

2. Large Quantities of Solid Linoleoyl Glycine:
For quantities exceeding what is considered "small" by your institution, or for bulk disposal:

e Segregation: Keep linoleoyl glycine waste separate from hazardous waste streams to
avoid unnecessary disposal costs[?2].

o Waste Container: Collect the solid waste in a designated, leak-proof container with a secure
lid.

e Labeling: Affix a hazardous waste label to the container and clearly write "Non-hazardous
waste for disposal: Linoleoyl Glycine." Include the quantity and date.

o EHS Pickup: Arrange for a waste pickup with your institution's EHS department. They will
ensure it is disposed of in a licensed landfill or via another approved method.

3. Dilute Aqueous Solutions of Linoleoyl Glycine:
For dilute, water-based solutions of linoleoyl glycine:

« Institutional Approval: Obtain permission from your institution's EHS department before any
drain disposal. Some institutions prohibit the drain disposal of all chemicals, regardless of
their hazard classification[3].

e pH Neutralization: Ensure the pH of the solution is between 5.5 and 10.5 before considering
drain disposal[4].

 Dilution: If approved for drain disposal, flush the solution down the sanitary sewer with at
least 20 parts water to one part linoleoyl glycine solution[5].

» Prohibited Disposal: Do not dispose of linoleoyl glycine solutions down the drain if they
contain other hazardous materials[5].

4. Solutions of Linoleoyl Glycine in Organic Solvents:
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Solutions of linoleoyl glycine in organic solvents must be treated as hazardous waste.

o Waste Collection: Collect the waste solution in a designated, sealed, and appropriate waste
container for flammable liquids.

e Labeling: Clearly label the container with the full chemical names of all components,
including "Linoleoyl Glycine" and the solvent, along with their concentrations.

o EHS Disposal: Arrange for disposal through your institution's hazardous waste management
program.

5. Empty Linoleoyl Glycine Containers:

Properly decontaminated chemical containers can often be disposed of as regular trash or
recycled.

o Triple Rinsing: Thoroughly rinse the empty container with a suitable solvent (e.g., water or
ethanol) at least three times. The first rinsate should be collected as chemical waste[3].

o Label Defacement: Completely remove or deface the original chemical label[6].

» Disposal: Dispose of the rinsed and dried container in the appropriate receptacle for glass or
plastic recycling, or in the regular trash, in accordance with your institution's policies[6].

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
linoleoyl glycine.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b163808?utm_src=pdf-body
https://www.benchchem.com/product/b163808?utm_src=pdf-body
https://www.benchchem.com/product/b163808?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.benchchem.com/product/b163808?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Linoleoyl Glycine Waste
Solid or Solution?

Solution

Aqueous or
Organic Solvent?

Small or Large Quantity?

Aqueous Organic

Permitted for
Drain Disposal
by EHS?

>-

Click to download full resolution via product page

Caption: Decision tree for the proper disposal of linoleoyl glycine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b163808#linoleoyl-glycine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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